Cas no 32927-12-1 (Dimethyl 4-(4-cyanophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: Dimethyl 4-(4-cyanophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 32927-12-1
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 2842979
• Update Time: 2023-08-07

Dimethyl 4-(4-cyanophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-(4-cyanophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 1,4-Dihydro-2,6-dimethyl-4-(4-cyanophenyl)pyridine-3,5-dicarboxylic acid dimethyl ester

• Inchi： 1S/C18H18N2O4/c1-10-14(17(21)23-3)16(13-7-5-12(9-19)6-8-13)15(11(2)20-10)18(22)24-4/h5-8,16,20H,1-4H3
• InChI Key： RYVBNUSVVSVNBV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC(C#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 607
• XLogP3: 2.4
• Topological Polar Surface Area: 88.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines